Diethyl disulfide Diethyl disulfide Diethyldisulfide, also known as 1, 1'-dithiodiethane or 3, 4-dithiahexane, belongs to the class of organic compounds known as dialkyldisulfides. These are organic compounds containing a disulfide group R-SS-R' where R and R' are both alkyl groups. Diethyldisulfide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, diethyldisulfide is primarily located in the cytoplasm. Diethyldisulfide exists in all eukaryotes, ranging from yeast to humans. Diethyldisulfide is a garlic, gassy, and greasy tasting compound that can be found in fruits. This makes diethyldisulfide a potential biomarker for the consumption of this food product.
Brand Name: Vulcanchem
CAS No.: 110-81-6
VCID: VC20857943
InChI: InChI=1S/C4H10S2/c1-3-5-6-4-2/h3-4H2,1-2H3
SMILES: CCSSCC
Molecular Formula: C4H10S2
Molecular Weight: 122.3 g/mol

Diethyl disulfide

CAS No.: 110-81-6

Cat. No.: VC20857943

Molecular Formula: C4H10S2

Molecular Weight: 122.3 g/mol

* For research use only. Not for human or veterinary use.

Diethyl disulfide - 110-81-6

Specification

Description Diethyldisulfide, also known as 1, 1'-dithiodiethane or 3, 4-dithiahexane, belongs to the class of organic compounds known as dialkyldisulfides. These are organic compounds containing a disulfide group R-SS-R' where R and R' are both alkyl groups. Diethyldisulfide exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, diethyldisulfide is primarily located in the cytoplasm. Diethyldisulfide exists in all eukaryotes, ranging from yeast to humans. Diethyldisulfide is a garlic, gassy, and greasy tasting compound that can be found in fruits. This makes diethyldisulfide a potential biomarker for the consumption of this food product.
CAS No. 110-81-6
Molecular Formula C4H10S2
Molecular Weight 122.3 g/mol
IUPAC Name (ethyldisulfanyl)ethane
Standard InChI InChI=1S/C4H10S2/c1-3-5-6-4-2/h3-4H2,1-2H3
Standard InChI Key CETBSQOFQKLHHZ-UHFFFAOYSA-N
SMILES CCSSCC
Canonical SMILES CCSSCC
Boiling Point 154.1 °C
Melting Point -101.5 °C
-101.5°C

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